methyl 5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate

• IUPAC Name: methyl 5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate
• InChI: InChI=1S/C15H13N3O3/c1-20-11-5-3-10(4-6-11)12-9-13(15(19)21-2)18-14(17-12)7-8-16-18/h3-9H,1-2H3
• InChI Key: JIEYLVARLPMOGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=CC=NN3C(=C2)C(=O)OC
• Molecular Formula: C15H13N3O3
• Molecular Weight: 283.28 g/mol

Description

Methyl 5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a pyrazolopyrimidine derivative that has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of methyl 5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate is not fully understood. However, it has been suggested that the compound may exert its anticancer activity by inhibiting the activity of certain enzymes involved in cell proliferation and survival. It may also induce apoptosis by activating certain signaling pathways. The anti-inflammatory activity of the compound may be due to its ability to inhibit the activity of certain enzymes involved in the production of pro-inflammatory cytokines. The antiviral activity of the compound may be due to its ability to inhibit viral replication.
Biochemical and Physiological Effects
Methyl 5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate has been found to exhibit various biochemical and physiological effects. In one study, the compound was found to inhibit the activity of certain enzymes involved in cell proliferation and survival. It was also found to induce apoptosis by activating certain signaling pathways. The compound was found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, it was found to exhibit antiviral activity against the Zika virus.

Advantages and Limitations for Lab Experiments

Methyl 5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate has certain advantages and limitations for lab experiments. One advantage is that it exhibits various biological activities, which makes it a potential candidate for the development of therapeutic agents. Another advantage is that it can be synthesized using different methods. However, one limitation is that the mechanism of action of the compound is not fully understood. Another limitation is that more studies are needed to determine the safety and efficacy of the compound in vivo.

Future Directions

There are several future directions for the study of methyl 5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate. One direction is to conduct more studies to determine the mechanism of action of the compound. Another direction is to investigate the safety and efficacy of the compound in vivo. Additionally, more studies are needed to determine the potential therapeutic applications of the compound. Finally, further research is needed to optimize the synthesis method of the compound to improve its yield and purity.
Conclusion
In conclusion, methyl 5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound can be synthesized using different methods and has been found to exhibit anticancer, anti-inflammatory, and antiviral activities. However, more studies are needed to determine the mechanism of action, safety, and efficacy of the compound in vivo. Additionally, further research is needed to optimize the synthesis method of the compound and determine its potential therapeutic applications.

Scientific Research Applications

Methyl 5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate has been studied for its potential therapeutic applications. It has been reported to exhibit anticancer, anti-inflammatory, and antiviral activities. In one study, the compound was found to inhibit the proliferation of human lung cancer cells by inducing cell cycle arrest and apoptosis. In another study, it was found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, the compound was found to exhibit antiviral activity against the Zika virus.